Cas no 452972-10-0 ((4-chloropyridin-3-yl)boronic acid)
(4-Chloropyridin-3-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The presence of both the boronic acid group and the chloro-substituted pyridine ring makes it a valuable intermediate for constructing complex heterocyclic compounds, particularly in pharmaceutical and agrochemical applications. Its stability under typical reaction conditions and compatibility with various functional groups enhance its utility in multi-step syntheses. The compound’s well-defined reactivity profile allows for selective modifications, enabling precise control in the development of targeted molecular structures. Proper handling and storage under inert conditions are recommended to maintain its integrity.
452972-10-0 structure
Product name:(4-chloropyridin-3-yl)boronic acid
(4-chloropyridin-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Chloropyridin-3-ylboronic acid
- AKOS BRN-0503
- 4-CHLOROPYRIDINE-3-BORONIC ACID
- 4-CHLORO3-PYRIDYLBORONIC ACID
- (4-chloropyridin-3-yl)boronic acid
- A826765
- SCHEMBL2175515
- AKOS004119279
- (4-chloranylpyridin-3-yl)boronic acid
- EN300-191085
- AS-48786
- (4-chloro-3-pyridinyl)boronic acid
- 4-Chloropyridine-3-boronicacid
- FT-0646235
- SY255224
- Boronic acid, (4-chloro-3-pyridinyl)-
- 452972-10-0
- AMY18450
- IMEPMEDDZNANPY-UHFFFAOYSA-N
- AB30062
- FD10058
- DTXSID00476862
- MFCD06801679
- (4-Chloro-3-pyridyl)boronic acid
- 4-chloro-3-pyridine boronic acid
- DB-081796
-
- MDL： MFCD06801679
- Inchi： InChI=1S/C5H5BClNO2/c7-5-1-2-8-3-4(5)6(9)10/h1-3,9-10H
- InChI Key： IMEPMEDDZNANPY-UHFFFAOYSA-N
- SMILES： C1=C(C(=CN=C1)B(O)O)Cl
Computed Properties
- Exact Mass: 157.01000
- Monoisotopic Mass: 157.0101863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.41
- Melting Point: Not available
- Boiling Point: 334°Cat760mmHg
- Flash Point: 155.8°C
- Refractive Index: 1.559
- PSA: 53.35000
- LogP: -0.58520
- Vapor Pressure: Not available
(4-chloropyridin-3-yl)boronic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(4-chloropyridin-3-yl)boronic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(4-chloropyridin-3-yl)boronic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131970-1g |
(4-chloropyridin-3-yl)boronic acid |
452972-10-0 | 95% | 1g |
$541 | 2024-07-16 | |
| Apollo Scientific | OR40000-250mg |
4-Chloropyridine-3-boronic acid |
452972-10-0 | 95% | 250mg |
£350.00 | 2025-02-20 | |
| Enamine | EN300-191085-0.05g |
(4-chloropyridin-3-yl)boronic acid |
452972-10-0 | 0.05g |
$150.0 | 2023-09-17 | ||
| Alichem | A242000717-250mg |
4-Chloropyridine-3-boronic acid |
452972-10-0 | 98% | 250mg |
$693.60 | 2023-09-01 | |
| Alichem | A242000717-500mg |
4-Chloropyridine-3-boronic acid |
452972-10-0 | 98% | 500mg |
$999.60 | 2023-09-01 | |
| Alichem | A242000717-1g |
4-Chloropyridine-3-boronic acid |
452972-10-0 | 98% | 1g |
$1634.45 | 2023-09-01 | |
| abcr | AB352189-1 g |
4-Chloropyridine-3-boronic acid, 95%; . |
452972-10-0 | 95% | 1g |
€683.60 | 2022-08-31 | |
| eNovation Chemicals LLC | Y0976802-5g |
(4-chloropyridin-3-yl)boronic acid |
452972-10-0 | 95% | 5g |
$1380 | 2024-08-03 | |
| Enamine | EN300-191085-0.1g |
(4-chloropyridin-3-yl)boronic acid |
452972-10-0 | 0.1g |
$157.0 | 2023-09-17 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB0111-500mg |
(4-chloropyridin-3-yl)boronic acid |
452972-10-0 | 95% | 500mg |
￥2112.0 | 2024-04-19 |
(4-chloropyridin-3-yl)boronic acid Related Literature
-
Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
-
Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:452972-10-0)(4-chloropyridin-3-yl)boronic acid
Purity:99%
Quantity:5g
Price ($):960.0